Cas no 1514973-39-7 (sodium 2,3-dihydro-1,4-benzodioxine-6-sulfinate)

• Product Name: sodium 2,3-dihydro-1,4-benzodioxine-6-sulfinate
• CAS No: 1514973-39-7
• MF: C₈H₉NaO₄S
• MW: 224.20943236351
• MDL: MFCD24113278
• CID: 4603330
• PubChem ID: 91634056
• Update Time: 2025-10-28

sodium 2,3-dihydro-1,4-benzodioxine-6-sulfinate Chemical and Physical Properties

Names and Identifiers

• sodium 2,3-dihydro-1,4-benzodioxine-6-sulfinate
• 1514973-39-7
• sodium;2,3-dihydro-1,4-benzodioxine-6-sulfinate
• sodium2,3-dihydro-1,4-benzodioxine-6-sulfinate
• E84668
• EN300-194544

• MDL： MFCD24113278
• Inchi： 1S/C8H8O4S.Na.H/c9-13(10)6-1-2-7-8(5-6)12-4-3-11-7;;/h1-2,5H,3-4H2,(H,9,10);;
• InChI Key： WFNMRMIQUOTBLZ-UHFFFAOYSA-N
• SMILES： S(C1=CC=C2OCCOC2=C1)(O)=O.[NaH]

Computed Properties

• Exact Mass: 221.99627416g/mol
• Monoisotopic Mass: 221.99627416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8Ų

Additional information on sodium 2,3-dihydro-1,4-benzodioxine-6-sulfinate

Sodium 2,3-Dihydro-1,4-Benzodioxine-6-Sulfinate: A Comprehensive Overview

Sodium 2,3-dihydro-1,4-benzodioxine-6-sulfinate, also known by its CAS No. 1514973-39-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is a sodium salt of 2,3-dihydro-1,4-benzodioxine-6-sulfenic acid, which belongs to the class of sulfonic acid derivatives. Its structure consists of a benzodioxine ring system with a sulfinate group attached at the 6-position. The benzodioxine moiety is a bicyclic structure comprising a benzene ring fused with a dioxane ring, which contributes to the compound's unique chemical properties.

The synthesis of sodium 2,3-dihydro-1,4-benzodioxine-6-sulfinate typically involves multi-step reactions that include oxidation and sulfonation processes. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity. The compound's stability and reactivity make it a valuable intermediate in the synthesis of more complex molecules, particularly in pharmaceutical and agrochemical industries.

One of the most notable applications of sodium 2,3-dihydro-1,4-benzodioxine-6-sulfinate is in the development of novel materials with tailored electronic properties. Researchers have explored its potential as a precursor for the synthesis of conjugated polymers and organic semiconductors. These materials exhibit promising electronic characteristics, making them suitable for applications in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices.

In addition to its role in materials science, sodium 2,3-dihydro-1,4-benzodioxine-6-sulfinate has shown potential in medicinal chemistry. Studies have demonstrated its ability to act as a bioisostere for other sulfonic acid-containing compounds, offering improved pharmacokinetic profiles. This has led to its investigation as a candidate for drug delivery systems and targeted therapies.

The environmental impact of sodium 2,3-dihydro-1,4-benzodioxine-6-sulfinate has also been a subject of recent research. Assessments indicate that the compound exhibits low toxicity to aquatic organisms under standard testing conditions. However, further studies are required to fully understand its long-term effects on ecosystems and biodegradation pathways.

In conclusion, sodium 2,3-dihydro-1,4-benzodioxine-6-sulfinate (CAS No. 1514973-39-7) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing modern chemistry and materials science.